Cas no 897614-54-9 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide)

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide structure
897614-54-9 structure
Product Name:N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide
CAS No:897614-54-9
MF:C19H15F2N3O3S
MW:403.40250992775
CID:6271198
PubChem ID:18567800
Update Time:2025-07-23

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide
    • N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-3,4-difluorobenzamide
    • N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
    • N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3,4-difluorobenzamide
    • F2098-0139
    • 897614-54-9
    • AKOS024627302
    • Inchi: 1S/C19H15F2N3O3S/c1-2-28(26,27)18-9-8-17(23-24-18)12-4-3-5-14(10-12)22-19(25)13-6-7-15(20)16(21)11-13/h3-11H,2H2,1H3,(H,22,25)
    • InChI Key: KQUQZFHHMNDROH-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C2C=CC=C(C=2)NC(C2C=CC(=C(C=2)F)F)=O)N=N1)(CC)(=O)=O

Computed Properties

  • Exact Mass: 403.08021885g/mol
  • Monoisotopic Mass: 403.08021885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 97.4Ų

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2098-0139-2μmol
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2098-0139-5μmol
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2098-0139-10μmol
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2098-0139-20μmol
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2098-0139-1mg
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2098-0139-2mg
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2098-0139-3mg
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2098-0139-4mg
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2098-0139-5mg
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2098-0139-10mg
N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-difluorobenzamide
897614-54-9 90%+
10mg
$79.0 2023-05-16

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide

Introduction to N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide (CAS No. 897614-54-9)

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide (CAS No. 897614-54-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of an ethanesulfonyl group attached to a pyridazin ring and a phenyl moiety linked to a 3,4-difluorobenzamide moiety creates a multifaceted structure that may interact with biological targets in diverse ways. Such structural complexity often underpins the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms in the 3,4-difluorobenzamide moiety of this compound is particularly noteworthy, as it is known to modulate electronic properties and influence receptor interactions. This feature has been extensively studied in the context of developing more effective and selective drugs.

The pyridazin core is another critical component of this compound, known for its role in various biological processes and its potential as a scaffold for drug design. Pyridazine derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups around the pyridazine ring in this compound may contribute to its unique pharmacological profile and make it a valuable asset in medicinal chemistry research.

The synthesis of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the expertise required to produce it in high purity for further investigation.

Evidence from preclinical studies suggests that compounds with similar structural features to N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide may exhibit promising biological activities. For instance, research has shown that certain pyridazine derivatives can inhibit specific enzymes involved in cancer progression or modulate signaling pathways associated with inflammation. While detailed clinical data on this particular compound is still limited, these preliminary findings indicate its potential as a therapeutic agent.

The development of new drugs often involves extensive computational modeling and molecular docking studies to predict how a compound might interact with biological targets. In the case of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide, computational simulations have been used to explore its binding affinity to various proteins and enzymes. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts aimed at enhancing its efficacy and selectivity.

The role of fluorine atoms in modulating drug properties cannot be overstated. The presence of fluorine in the 3,4-difluorobenzamide moiety can significantly alter the compound's solubility, bioavailability, and metabolic stability. These factors are crucial for determining how well a drug performs in vivo and whether it can reach its target site effectively. As such, fluorinated compounds like N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide are of great interest to medicinal chemists seeking to develop next-generation therapeutics.

Ongoing research continues to uncover new applications for compounds with similar structural motifs. The versatility of the pyridazin-phenyl connection and the influence of the ethanesulfonyl-3,4-difluorobenzamide group suggest that this molecule could be modified further to explore new therapeutic avenues. Future studies may focus on derivatizing this compound or using it as a scaffold for designing novel inhibitors or agonists targeting specific disease-related pathways.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-difluorobenzamide (CAS No. 897614-54-9) represents an intriguing subject for pharmaceutical research due to its complex structure and potential biological activities. The integration of advanced synthetic techniques with computational modeling has positioned this compound as a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD